Cas no 26864-83-5 (1-Piperazinecarbodithioicacid, 4-ethyl-3-methyl-)

• Product name: 1-Piperazinecarbodithioicacid, 4-ethyl-3-methyl-
• CAS No: 26864-83-5
• MF: C₈H₁₆N₂S₂
• MW: 204.35604
• CID: 270630
• PubChem ID: 213673

1-Piperazinecarbodithioicacid, 4-ethyl-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinecarbodithioicacid, 4-ethyl-3-methyl-
• 4-ethyl-3-methylpiperazine-1-carbodithioic acid
• DTXSID50949657
• 26864-83-5
• 1-Piperazinecarbodithioic acid, 4-ethyl-3-methyl-
• 4-Ethyl-3-methyl-1-piperazinecarbodithioic acid
• BRN 0511217

• Inchi： InChI=1S/C8H16N2S2/c1-3-9-4-5-10(8(11)12)6-7(9)2/h7H,3-6H2,1-2H3,(H,11,12)
• InChI Key： ZBEMXTSKOYPDSD-UHFFFAOYSA-N
• SMILES： C(N1CCN(C(S)=S)CC1C)C

Computed Properties

• Exact Mass: 204.07568
• Monoisotopic Mass: 204.07549
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.6
• XLogP3: 1.5

Experimental Properties

• Density: 1.117
• Boiling Point: 262.4°Cat760mmHg
• Flash Point: 112.5°C
• Refractive Index: 1.562
• PSA: 6.48